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Compound of Interest

Compound Name: Aminooxy-PEG3-azide

Cat. No.: B605433 Get Quote

An In-Depth Technical Guide to Aminooxy-PEG3-azide for Beginners in Click Chemistry

For researchers, scientists, and drug development professionals venturing into the world of

bioconjugation, "click chemistry" offers a powerful and efficient toolkit. This guide provides a

foundational understanding of Aminooxy-PEG3-azide, a versatile heterobifunctional linker,

and its application in click chemistry.

Introduction to Click Chemistry
Click chemistry is a chemical philosophy introduced by K. Barry Sharpless in 2001,

emphasizing reactions that are simple to perform, high-yielding, and create minimal

byproducts.[1][2] These reactions are modular, wide in scope, and often insensitive to oxygen

and water, making them ideal for complex biological environments.[1][3] The most prominent

example of a click reaction is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC),

which joins an azide and a terminal alkyne to form a stable triazole ring.[1] This process is

highly efficient and selective, proceeding under mild conditions, often in aqueous solutions.

The Core Reagent: Aminooxy-PEG3-azide
Aminooxy-PEG3-azide is a bifunctional linker molecule designed for elegant and efficient

bioconjugation. It consists of three key components:

An Aminooxy Group (-ONH2): This group reacts specifically with aldehydes and ketones to

form a stable oxime bond.
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A PEG3 Spacer: A three-unit polyethylene glycol (PEG) chain acts as a hydrophilic spacer,

which can increase the solubility and biocompatibility of the resulting conjugate in aqueous

media.

An Azide Group (-N3): This is the "click" functionality. It reacts with terminal alkynes in the

presence of a copper(I) catalyst (CuAAC) or with strained cyclooctynes like DBCO or BCN in

a copper-free reaction (SPAAC) to form a stable triazole linkage.

This dual functionality allows for a two-step, sequential conjugation strategy, providing precise

control over the assembly of complex biomolecules.

Physicochemical Properties
The quantitative data for Aminooxy-PEG3-azide are summarized in the table below for easy

reference.

Property Value

CAS Number 1306615-51-9

Molecular Formula C8H18N4O4

Molecular Weight ~234.26 g/mol

Purity ≥95%

Visualizing the Molecular Structure and Reactions
Diagrams are essential for understanding the components and processes involved in using

Aminooxy-PEG3-azide.

Caption: Chemical structure of Aminooxy-PEG3-azide.

The primary application of the azide group is the CuAAC reaction, a cornerstone of click

chemistry.
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Product

R1-N3
(Azide)

1,4-disubstituted
1,2,3-triazole

R2-C≡CH
(Terminal Alkyne)

Cu(I)
Catalyst

 accelerates reaction
(10⁷ to 10⁸ fold)

1. Prepare Biomolecule
(e.g., Generate Aldehyde on Antibody)

3. Oxime Ligation
(React Antibody with Aminooxy-PEG3-azide)

2. Prepare Payload
(e.g., Alkyne-modified Drug)

5. Click Reaction (CuAAC)
(React Azide-Antibody with Alkyne-Drug)

4. Purification
(Remove excess linker)

6. Final Purification
(Isolate pure Bioconjugate/ADC)

Final Product:
Antibody-Drug Conjugate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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